Cas no 2228327-70-4 (1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid
• CAS No: 2228327-70-4
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 4787051
• PubChem ID: 137964602
• Update Time: 2025-06-13

1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(((tert-Butoxycarbonyl)amino)methyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid

• Inchi： 1S/C14H23NO5/c1-11(2,3)19-10(18)15-8-13-6-14(7-13,9(16)17)12(4,5)20-13/h6-8H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： NRDYQRGOXBYDEP-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2(C(=O)O)CC1(CNC(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 443
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9

Additional information on 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid

Recent Advances in the Study of 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS: 2228327-70-4)

The compound 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS: 2228327-70-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its unique structural features, has shown promise in the development of novel therapeutics, particularly in the areas of enzyme inhibition and drug delivery systems. Recent studies have focused on its synthesis, biological activity, and potential applications in medicinal chemistry.

A key area of investigation has been the compound's role as a building block for peptidomimetics and protease inhibitors. Researchers have demonstrated that the rigid bicyclic structure of this compound can mimic peptide backbones, thereby enhancing metabolic stability and bioavailability. In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a core structure to develop inhibitors targeting SARS-CoV-2 main protease, showcasing its versatility in antiviral drug design.

Another significant advancement involves the optimization of synthetic routes for 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid. Recent publications in Organic Letters have detailed improved methodologies for its enantioselective synthesis, which are critical for producing high-purity material for preclinical studies. These methods employ asymmetric catalysis and have achieved yields exceeding 80%, marking a substantial improvement over previous approaches.

Pharmacological evaluations have revealed interesting properties of derivatives based on this scaffold. In vitro studies conducted by a multinational pharmaceutical company have shown that certain derivatives exhibit potent activity against inflammatory markers, with IC50 values in the low micromolar range. This suggests potential applications in the treatment of chronic inflammatory diseases, though further in vivo studies are warranted.

The compound's unique physicochemical properties have also been explored in drug formulation research. Its balanced lipophilicity and aqueous solubility make it an attractive candidate for prodrug development. Recent patent applications have disclosed its use in improving the oral bioavailability of poorly soluble active pharmaceutical ingredients, particularly in oncology therapeutics.

Looking forward, researchers anticipate that 1-({(tert-butoxy)carbonylamino}methyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid will continue to play an important role in drug discovery. Its structural features offer multiple points for diversification, enabling the creation of libraries of compounds for high-throughput screening. Current research efforts are focusing on expanding its applications to targeted protein degradation and covalent inhibitor development, areas that are at the forefront of modern drug discovery.